Cas no 57295-24-6 (2H-1-Benzopyran-2-one, 3,6-dimethyl-)
57295-24-6 structure
Product Name:2H-1-Benzopyran-2-one, 3,6-dimethyl-
CAS No:57295-24-6
MF:C11H10O2
MW:174.195903301239
CID:345846
PubChem ID:12232067
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 3,6-dimethyl-
- 3,6-dimethylchromen-2-one
- SCHEMBL8344553
- 3,6-dimethyl-2H-chromen-2-one
- 57295-24-6
- DTXSID50481582
- 3,6-dimethyl-coumarin
- SY308583
-
- Inchi: 1S/C11H10O2/c1-7-3-4-10-9(5-7)6-8(2)11(12)13-10/h3-6H,1-2H3
- InChI Key: CQTXQWVGXQRGIX-UHFFFAOYSA-N
- SMILES: O1C(C(C)=CC2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 174.0681
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2H-1-Benzopyran-2-one, 3,6-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY308583-1g |
3,6-Dimethyl-2H-chromen-2-one |
57295-24-6 | ≥95% | 1g |
¥11250.00 | 2025-04-14 |
2H-1-Benzopyran-2-one, 3,6-dimethyl- Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
57295-24-6 (2H-1-Benzopyran-2-one, 3,6-dimethyl-) Related Products
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